Cas no 445475-48-9 (Pyridine, 2-(methylthio)-4-phenyl-)

Pyridine, 2-(methylthio)-4-phenyl- structure
445475-48-9 structure
Product Name:Pyridine, 2-(methylthio)-4-phenyl-
CAS No:445475-48-9
MF:C12H11NS
MW:201.287441492081
CID:2827881
PubChem ID:12045385
Update Time:2025-04-21

Pyridine, 2-(methylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • DTXSID80476421
    • Pyridine, 2-(methylthio)-4-phenyl-
    • DTXCID80427231
    • 445475-48-9
    • Inchi: 1S/C12H11NS/c1-14-12-9-11(7-8-13-12)10-5-3-2-4-6-10/h2-9H,1H3
    • InChI Key: OSLBTCCTEOUURK-UHFFFAOYSA-N
    • SMILES: S(C)C1C=C(C=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.06122053Da
  • Monoisotopic Mass: 201.06122053Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.2Ų
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